Cas no 2361883-58-9 (N-{2-[4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide)

• Product Name: N-{2-[4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide
• CAS No: 2361883-58-9
• MF: C₁₆H₁₉Cl₂N₃O₄S
• MW: 420.310760736465
• CID: 6340352
• PubChem ID: 145904080
• Update Time: 2025-10-19

N-{2-[4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583900
• Z3672057187
• 2361883-58-9
• N-{2-[4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide

• Inchi： 1S/C16H19Cl2N3O4S/c1-3-14(22)19(2)11-15(23)20-7-9-21(10-8-20)26(24,25)13-6-4-5-12(17)16(13)18/h3-6H,1,7-11H2,2H3
• InChI Key： FWTACGVFMXYPFT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1S(N1CCN(C(CN(C(C=C)=O)C)=O)CC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 419.0473327g/mol
• Monoisotopic Mass: 419.0473327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 86.4Ų

Additional information on N-{2-[4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide

Comprehensive Overview of N-{2-[4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide (CAS No. 2361883-58-9)

In the realm of pharmaceutical and biochemical research, N-{2-[4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide (CAS No. 2361883-58-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and potential therapeutic applications, is often discussed in the context of drug discovery and development. Researchers are particularly intrigued by its piperazine and benzenesulfonyl moieties, which are known to contribute to its bioactivity and binding affinity.

The compound's CAS number 2361883-58-9 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. Its systematic name, N-{2-[4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide, highlights the presence of a dichlorobenzenesulfonyl group attached to a piperazine ring, further linked to an N-methylprop-2-enamide side chain. This structural complexity underscores its potential as a scaffold for designing novel bioactive molecules.

Recent trends in scientific literature and search engine queries reveal growing curiosity about piperazine derivatives and their role in medicinal chemistry. Questions such as "What are the applications of piperazine-based compounds?" or "How does sulfonamide functionality enhance drug efficacy?" are frequently encountered. These inquiries align with the broader interest in targeted drug design and small molecule therapeutics, making CAS 2361883-58-9 a relevant topic for discussion.

From a synthetic perspective, the compound's 2,3-dichlorobenzenesulfonyl group is noteworthy. Sulfonyl-containing compounds are often explored for their ability to modulate enzyme activity and receptor interactions. The inclusion of a piperazine ring further enhances its versatility, as this heterocycle is a common feature in many FDA-approved drugs. Such structural attributes make N-{2-[4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide a promising candidate for further investigation.

In the context of current research hotspots, the compound's potential applications in neurological disorders and inflammatory diseases are being explored. The N-methylprop-2-enamide moiety, for instance, is reminiscent of acrylamide derivatives, which have been studied for their neuroprotective effects. Additionally, the dichlorobenzenesulfonyl group may confer anti-inflammatory properties, a topic of high relevance given the rising prevalence of chronic inflammatory conditions.

Another area of interest is the compound's potential role in cancer research. Piperazine derivatives are frequently investigated for their ability to inhibit specific kinases or other molecular targets involved in tumor progression. The unique combination of sulfonamide and piperazine functionalities in CAS 2361883-58-9 could open new avenues for developing targeted therapies.

From an SEO perspective, incorporating keywords like "piperazine sulfonamide derivatives," "dichlorobenzenesulfonyl piperazine," and "N-methylprop-2-enamide applications" can enhance the visibility of this content. These terms reflect common search queries among researchers and industry professionals seeking information on similar compounds.

In summary, N-{2-[4-(2,3-dichlorobenzenesulfonyl)piperazin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide (CAS No. 2361883-58-9) represents a fascinating intersection of chemistry and biology. Its structural features and potential therapeutic applications make it a subject of ongoing research, particularly in fields like drug discovery, neurology, and oncology. As scientific understanding evolves, this compound may well play a pivotal role in addressing some of today's most pressing medical challenges.